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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during Topaz particle picking in cryo-electron

microscopy (cryo-EM).

Frequently Asked Questions (FAQs)
Q1: What is Topaz and how does it work?

Topaz is a particle picking pipeline that utilizes a convolutional neural network (CNN) to identify

particles in cryo-EM micrographs. It employs a positive-unlabeled learning approach, which

allows it to be trained on a small number of user-picked particles ("positives") without the need

for explicitly labeling "negative" examples (background).[1][2] This makes the training process

more efficient and less prone to bias. The trained model can then be used to automatically pick

particles from a large dataset.[2]

Q2: What are the key advantages of using Topaz?

Topaz offers several advantages over traditional particle picking methods:

Increased particle yield: It can often identify a larger number of real particles, including those

with low signal-to-noise ratios (SNR).[1][3]

Improved handling of challenging particles: Topaz is effective at picking non-globular, small,

asymmetric, and aggregated proteins.[1][2][3]
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Reduced bias: The positive-unlabeled learning framework helps to decrease classification

bias.[1]

Efficiency: It can be trained on a relatively small number of manually picked particles.[2][4]

Q3: How much training data is required for Topaz?

The amount of training data needed can vary depending on the complexity of the dataset.

However, a common recommendation is to manually pick between 500 and 2000 high-quality

particles from a representative set of 10-100 micrographs.[5][6][7][8] The key is to have a clean

and representative training set.[8]

Troubleshooting Guides
Problem 1: Poor Picking Results - High False Positives
or False Negatives
Cause: This is often due to a suboptimal training model, which can result from poor quality

training data or inappropriate training parameters.

Troubleshooting Steps:

Curate Your Training Data: The single most critical factor for Topaz's performance is the

quality of the training data.[6]

Manual Verification: Manually inspect your training particles to ensure they are well-

centered and do not include junk, ice contamination, or carbon edges.[5][6]

Denoise for Picking: Consider using Topaz-Denoise on the micrographs before manual

picking to make particles more visible, especially those with low SNR or in challenging

orientations.[5][8]

Representative Views: Ensure your training set includes all known particle views.[5]

Optimize Training Parameters: Several parameters in the Topaz training job can be tuned to

improve performance.
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Expected Number of Particles: This is a crucial parameter. Provide a reasonably accurate

estimate of the average number of particles per micrograph.[6][9] You can use the Topaz
Cross Validation job to optimize this parameter.[6][9]

Downsampling Factor: Downsampling can improve performance and reduce memory

usage.[9] A factor of 8 is a good starting point for particles around the size of apoferritin

with a 1 Å/pixel pixel size. Larger particles may benefit from a downsampling factor of 16,

while smaller particles may require a factor of 4.[5]

Number of Epochs: While the default is 10, training for more epochs (e.g., 30) can

sometimes improve the model, especially with larger training sets.[7][10]

Adjust Extraction Threshold: After picking, you can adjust the score threshold to balance

precision and recall. The topaz precision_recall_curve command can help in selecting an

optimal threshold.[11]

Problem 2: Topaz is Picking in Unwanted Areas (e.g.,
Carbon Edges, Aggregates)
Cause: The training data may contain examples of particles in or near these undesirable areas,

leading the model to learn to pick them.

Troubleshooting Steps:

Clean the Training Set: Meticulously remove any training particles located on carbon edges

or within aggregates.[6] Even a few bad examples can negatively impact the model.[8]

Refine Initial Picks: If your training set was generated from a previous automated picking

round (e.g., template picking), be sure to rigorously clean it through 2D classification and

manual inspection before using it to train Topaz.[6][7]

Problem 3: Slow Processing Speed During Training or
Extraction
Cause: Slowdowns can be due to hardware configuration issues or processing a large number

of micrographs without parallelization.
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Troubleshooting Steps:

Verify GPU Configuration: Topaz is significantly faster when using a properly configured

GPU. If it's running on the CPU, it will be very slow.[5]

Downsample Micrographs: As mentioned previously, downsampling reduces the

computational load.[9][12]

Parallelize Extraction: For large datasets, split the micrographs into smaller batches and run

multiple Topaz Extract jobs in parallel using the same trained model.[12]

Problem 4: Inconsistent Results Between Different
Training Runs
Cause: Variations in the initial training particles can lead to different trained models with

different picking behaviors.

Troubleshooting Steps:

Standardize the Training Set: For consistency, use the same high-quality, manually curated

training set for all related experiments.

Parameter Consistency: Ensure that all training parameters are kept consistent between

runs unless a specific parameter is being intentionally varied for optimization.

Combine Particle Sets: If different models pick distinct but valid particle populations, you can

merge the resulting particle sets and remove duplicates.[13]

Experimental Protocols
Protocol 1: Preparing a High-Quality Training Set for
Topaz

Select Representative Micrographs: Choose 10-100 high-quality micrographs that are

representative of your entire dataset in terms of particle distribution and ice thickness.[5]

(Optional) Denoise Micrographs: Run the Topaz Denoise job on the selected micrographs to

improve particle visibility for manual picking.[5][8]
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Manual Picking: Manually pick approximately 500-2000 particles, ensuring they are well-

centered and cover all particle orientations.[6][7][8] Do not pick junk, aggregates, or particles

on carbon.

Use for Training: Use these manually picked coordinates and the corresponding raw (not

denoised) micrographs as input for the Topaz Train job.[5]

Data Presentation
Table 1: Recommended Topaz Training Parameters (Starting Points)

Parameter
Recommended
Value/Range

Notes

Downsampling Factor 4 - 16

Start with 8 for typical

datasets. Use a lower value for

smaller particles and a higher

value for larger particles.[5]

Expected Number of Particles Dataset-dependent

Provide a reasonable estimate

of the average number of

particles per micrograph.[9][14]

Number of Epochs 10 - 30

The default is 10, but more

epochs may be beneficial for

larger datasets.[7][10]

Minibatch Size 64 - 256

Smaller values may improve

accuracy at the cost of longer

training times.[9]

Learning Rate 0.0001 - 0.001
Can be optimized using the

Topaz Cross Validation job.[9]

Training Radius 1 - 3 pixels

This parameter is in

downsampled pixels and

typically works well within this

range.[5]
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Visualizations

Topaz Particle Picking Troubleshooting Flowchart
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Caption: Troubleshooting flowchart for poor Topaz picking results.

General Topaz Particle Picking Workflow
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Click to download full resolution via product page

Caption: A diagram illustrating the general workflow for Topaz particle picking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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